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Compound of Interest

Compound Name: fostriecin

Cat. No.: B1233472 Get Quote

FOR IMMEDIATE IMPLEMENTATION BY LABORATORY PERSONNEL

Fostriecin is a potent antitumor antibiotic and a highly selective inhibitor of protein

phosphatase 2A (PP2A).[1] Due to its cytotoxic nature and high toxicity to aquatic life, stringent

safety protocols and handling procedures are imperative to ensure the safety of laboratory

personnel and prevent environmental contamination.[1] This document provides essential,

immediate safety and logistical information, including operational and disposal plans for

researchers, scientists, and drug development professionals working with fostriecin.

Core Safety and Handling Summary
All personnel handling Fostriecin must be trained in the management of cytotoxic compounds.

[1] Adherence to the following personal protective equipment (PPE) guidelines is mandatory.

Minimum PPE for Routine Handling:

Lab Coat or Gown: To protect personal clothing and skin.

Safety Goggles with Side Shields: To prevent eye exposure to splashes or aerosols.[1]

Two Pairs of Chemotherapy-Tested Gloves: Double gloving provides an extra layer of

protection against contamination.[1]

All handling of Fostriecin powder or solutions must be conducted within a certified chemical

fume hood to prevent the inhalation of aerosols.[1][2]
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Quantitative Data on Fostriecin
The following table summarizes key quantitative data for Fostriecin.

Property Value Reference

Molecular Formula C₁₉H₂₆NaO₉P [1][2]

Molecular Weight 452.37 g/mol [1][2]

IC₅₀ for PP2A 1.5 - 3.2 nM [1][3]

IC₅₀ for PP4 3 nM [3]

IC₅₀ for PP1 131 µM [1][3]

IC₅₀ for Topoisomerase II 40 µM [3]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long-lasting

effects)

[1]

Solubility in Water up to 100 mM [2]

Solubility in Ethanol up to 10 mM [2]

Experimental Protocols
Preparation of Fostriecin Stock Solutions:

Fostriecin's activity is sensitive to pH and temperature.[2] It is crucial to maintain a neutral pH

(between 5.5 and 7.5) and to keep solutions on ice whenever possible to avoid degradation.[2]

[4]

Materials:

Fostriecin powder

Sterile, nuclease-free water or absolute ethanol
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Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes

Procedure:

Before opening, allow the Fostriecin vial to equilibrate to room temperature to prevent

condensation.[2]

All handling of the powder must be performed in a certified chemical fume hood.[2]

Reconstitute the Fostriecin powder in sterile, nuclease-free water (up to 100 mM) or

absolute ethanol (up to 10 mM).[2]

Gently vortex to ensure the powder is completely dissolved.

Aliquot the stock solution into single-use volumes in sterile polypropylene microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[2]

Store stock solutions at -80°C for long-term stability.[2]
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Operational and Disposal Plans
Waste Segregation and Containment:

Immediate Segregation: At the point of generation, all materials that have come into contact

with Fostriecin must be segregated from general and other laboratory waste.[1]

Solid Waste: Place all contaminated solid waste, including gloves, disposable gowns, bench

paper, pipette tips, and vials, into a designated, rigid, leak-proof container lined with a thick

(minimum 2 mm polypropylene) plastic bag.[1]

Liquid Waste: Collect all aqueous solutions containing Fostriecin in a dedicated, shatter-

proof, and leak-proof container.[1]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Fostriecin"

and include the appropriate hazard symbols (e.g., toxic, environmentally hazardous).[1]

Waste Storage and Disposal:

Storage: Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated

area, away from general waste and incompatible materials.[1]

Disposal: Fostriecin waste must be disposed of as hazardous waste through a certified

waste management vendor. Follow all institutional and regulatory guidelines for hazardous

waste disposal.

Spill Response Protocol:

In the event of a spill, the following procedure must be initiated immediately:

Alert Personnel: Notify all personnel in the immediate area of the spill.[1]

Evacuate and Secure: If the spill is large or involves a significant amount of powder,

evacuate the area and prevent entry.[1]

Don Appropriate PPE: Before cleaning, personnel must wear a disposable gown, two pairs of

chemotherapy gloves, eye protection, and a respirator (N95 or higher).[1]
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Contain the Spill:

Liquid Spills: Cover with absorbent pads, starting from the outside and working inward.[1]

Powder Spills: Gently cover with damp absorbent pads to avoid aerosolizing the powder.

Do not dry sweep.[1]

Clean the Area: Once absorbed, carefully collect all contaminated materials and place them

in the cytotoxic solid waste container. Clean the spill area with a detergent solution, followed

by a rinse with water. All cleaning materials must be disposed of as cytotoxic waste.[1]

Final Decontamination: Decontaminate the area again with a suitable laboratory disinfectant.

[1]

Documentation: Maintain a detailed log of all Fostriecin waste generated and disposed of, in

accordance with institutional and regulatory requirements.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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